Cas no 26243-43-6 (N-benzyl-2-chloro-5-(trifluoromethyl)pyrimidin-4-amine)
26243-43-6 structure
Product Name:N-benzyl-2-chloro-5-(trifluoromethyl)pyrimidin-4-amine
CAS No:26243-43-6
MF:C12H9ClF3N3
MW:287.668171644211
CID:2110088
Update Time:2023-11-19
N-benzyl-2-chloro-5-(trifluoromethyl)pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
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- N-benzyl-2-chloro-5-(trifluoromethyl)pyrimidin-4-amine
- benzyl-(2-chloro-5-trifluoromethyl-pyrimidin-4-yl)-amine
- CID 89005448
- 4-Pyrimidinamine, 2-chloro-N-(phenylmethyl)-5-(trifluoromethyl)-
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- Inchi: 1S/C12H9ClF3N3/c13-11-18-7-9(12(14,15)16)10(19-11)17-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,17,18,19)
- InChI Key: ZDQGZZPZRUZYAB-UHFFFAOYSA-N
- SMILES: ClC1=NC=C(C(F)(F)F)C(=N1)NCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 282
- Topological Polar Surface Area: 37.8
N-benzyl-2-chloro-5-(trifluoromethyl)pyrimidin-4-amine Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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